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Compound of Interest

Compound Name: 2-Isobutyl-5-nitrobenzonitrile

CAS No.: 288251-96-7

Cat. No.: B1322704

Get Quote

Executive Summary
2-Isobutyl-5-nitrobenzonitrile (CAS: 288251-96-7) is a specialized functionalized aromatic

intermediate primarily utilized in the synthesis of hepatocyte-regenerating agents and potential

androgen receptor modulators. While often categorized as a synthetic building block, its

structural pharmacophores—specifically the electron-withdrawing nitro group (

) and the nitrile moiety (

) paired with a lipophilic isobutyl chain—confer distinct biological reactivities.

This guide details the compound's application as a precursor for liver regeneration therapeutics

(as disclosed in Patent CA2362381C), its potential off-target toxicological profile (nitro-

reductive stress), and the necessary protocols for its characterization and safety screening in

drug discovery pipelines.
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Property Detail

IUPAC Name 2-(2-methylpropyl)-5-nitrobenzonitrile

CAS Number 288251-96-7

Molecular Formula

Molecular Weight 204.23 g/mol

Key Pharmacophores

Nitro (

): Redox-active center; potential for reductive

metabolism.Nitrile (

): H-bond acceptor; precursor to

amides/acids.Isobutyl Group: Lipophilic anchor

improving membrane permeability.

Potential Biological Activities[1][2][3][4]
Primary Application: Precursor for Hepatocyte
Regeneration Agents
The primary verified biological utility of 2-Isobutyl-5-nitrobenzonitrile is as a key intermediate

in the synthesis of amide derivatives that promote hepatocyte hypertrophy and hyperplasia.

Mechanism: The nitrile group is hydrolyzed to an amide or carboxylic acid, creating the

active pharmacophore capable of stimulating liver regeneration in models of cirrhosis and

partial hepatectomy.

Therapeutic Relevance: These derivatives are investigated for treating autoimmune hepatitis,

primary biliary cirrhosis, and acute liver necrosis.[1][2]

Secondary Activity: Nitro-Aromatic Toxicity & Redox
Cycling
Like many nitro-aromatics, this compound possesses intrinsic biological activity governed by

the enzymatic reduction of the nitro group.
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Reductive Metabolism: Intracellular nitroreductases (type I and II) can reduce the

group to a nitroso (

), hydroxylamine (

), and finally an amine (

).

Oxidative Stress: Type II nitroreductases futilely cycle the nitro radical anion, transferring

electrons to oxygen to form superoxide anions (

), leading to oxidative stress and cytotoxicity in non-target tissues.

Tertiary Potential: Androgen Receptor (AR) Modulation
The structural scaffold (nitro-benzonitrile with a bulky alkyl group) shares homology with non-

steroidal anti-androgens (e.g., flutamide analogs).

Hypothesis: The isobutyl group may occupy the ligand-binding pocket of the AR, while the

electron-deficient ring facilitates stacking interactions.

Screening Recommendation: Compounds of this class should be screened for AR antagonist

activity to rule out endocrine disruption if used as a non-hormonal therapeutic intermediate.

Visualizing the Biological & Synthetic Pathways
The following diagram illustrates the dual pathway of this molecule: its synthetic conversion to

active liver drugs versus its potential metabolic activation leading to toxicity.
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Figure 1: Bifurcated pathway showing synthetic activation to therapeutic amides (Green) vs.

metabolic reduction leading to potential toxicity (Red).

Experimental Protocols
Protocol A: Quality Control & Purity Analysis (HPLC)
Objective: To quantify the purity of 2-Isobutyl-5-nitrobenzonitrile prior to biological screening

or synthesis, ensuring no isomeric impurities (e.g., 2-butyl isomers) are present.

Materials:

Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 4.6 x 100 mm, 3.5 µm).

Mobile Phase A: 0.1% Formic Acid in Water.

Mobile Phase B: Acetonitrile (HPLC Grade).

Methodology:

Sample Prep: Dissolve 1 mg of compound in 1 mL Acetonitrile. Sonicate for 5 mins. Filter

through 0.22 µm PTFE filter.

Gradient:

0-2 min: 5% B (Isocratic hold)

2-15 min: 5% -> 95% B (Linear gradient)

15-20 min: 95% B (Wash)

Detection: UV absorbance at 254 nm (aromatic ring) and 280 nm (nitro group specific

absorbance).

Acceptance Criteria: Purity > 98.5% by area integration. Major impurity (regioisomer) must

be < 0.5%.
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Protocol B: In Vitro Genotoxicity Screen (Ames Test
Adaptation)
Objective: To assess the mutagenic potential of the nitro moiety using Salmonella typhimurium

strains.

Rationale: Nitro compounds are often direct-acting mutagens or require metabolic activation

(S9 fraction).

Methodology:

Strains: Use TA98 (frameshift) and TA100 (base-pair substitution).

Dosing: Prepare 5 concentrations (e.g., 0.5, 1.5, 5, 15, 50 µ g/plate ) in DMSO.

Conditions:

(-S9): Detects direct-acting nitro-reduction by bacterial nitroreductases.

(+S9): Detects metabolites generated by mammalian liver enzymes.

Procedure:

Mix 0.1 mL bacterial culture + 0.1 mL test solution + 0.5 mL S9 mix (or buffer) + 2.0 mL top

agar.

Pour onto minimal glucose agar plates.

Incubate at 37°C for 48 hours.

Analysis: Count revertant colonies. A 2-fold increase over vehicle control (DMSO) indicates a

positive mutagenic signal.

Protocol C: Synthetic Conversion to Active Amide
(Hydrolysis)
Objective: To convert the nitrile intermediate into the putative active amide for hepatocyte

regeneration assays.
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Reaction Scheme:

Methodology:

Setup: In a 50 mL round-bottom flask, dissolve 1.0 g (4.9 mmol) of 2-Isobutyl-5-
nitrobenzonitrile in 10 mL Ethanol.

Addition: Add 2.0 mL of 30%

followed by 0.5 mL of 6M NaOH dropwise at 0°C.

Reaction: Allow to warm to room temperature and stir for 2 hours. Monitor disappearance of

nitrile peak (

) via IR or HPLC.

Workup: Quench with saturated sodium thiosulfate (to neutralize peroxide). Extract with Ethyl

Acetate (3 x 20 mL).

Purification: Recrystallize from Diisopropyl ether to yield the amide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact
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